Cas no 1246817-59-3 (1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4)

• Product Name: 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4
• CAS No: 1246817-59-3
• CID: 4553617
• Update Time: 2025-10-29

1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4 Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4

Additional information on 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4

Professional Introduction to Compound with CAS No. 1246817-59-3 and Product Name: 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4

The compound with the CAS number 1246817-59-3 and the product name 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4 represents a fascinating molecule in the realm of synthetic chemistry and pharmaceutical research. This tricyclic structure, featuring a deuterated version, has garnered significant attention due to its unique reactivity and potential applications in drug development. The presence of both an ethynyl group and a tert-butyldimethylsilyloxy (TBS) protecting group makes it a versatile intermediate for constructing complex molecular frameworks.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of cyclopropane derivatives due to their remarkable biological activity. Cyclopropanes are known for their strained three-membered ring structure, which can be exploited to induce conformational constraints in drug molecules, enhancing their binding affinity to biological targets. The ethynyl functionality in 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4 provides a site for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

The TBS group serves as an effective protecting group for alcohols, shielding them from unwanted reactions while allowing selective deprotection under mild conditions. This dual functionality makes the compound an invaluable tool for synthetic chemists aiming to develop novel therapeutics. The deuterated version (d4) adds an additional layer of utility, particularly in NMR spectroscopy, where it aids in elucidating reaction mechanisms and confirming structural integrity without interference from protiated impurities.

Recent studies have highlighted the potential of cyclopropane-containing molecules as scaffolds for antimicrobial and anticancer agents. The strained ring system of cyclopropanes can disrupt key biological processes in pathogens or cancer cells, making them promising candidates for therapeutic intervention. For instance, derivatives of 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4 have been investigated for their ability to inhibit bacterial enzymes by mimicking natural substrates. The ethynyl group further extends this potential by allowing the attachment of pharmacophores that can modulate enzyme activity.

The pharmaceutical industry has increasingly embraced deuterated compounds due to their potential to improve metabolic stability and reduce off-target effects. The use of deuterium-labeled analogs can lead to drugs with enhanced pharmacokinetic profiles, as deuterium exchange rates are significantly slower than those of protium, thereby prolonging drug residence time in the body. 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4 exemplifies this trend, offering a platform for generating deuterated libraries that can be screened for improved drug candidates.

Advanced synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed reactions, particularly palladium-mediated couplings, have enabled the construction of complex cyclic frameworks from simpler precursors. The ethynyl group's reactivity allows for sequential functionalization, enabling the creation of polycyclic systems that mimic natural products or designed heterocycles. Such strategies are crucial in developing next-generation drugs with optimized efficacy and minimal side effects.

The TBS protecting group not only ensures stability during synthetic transformations but also facilitates selective removal when desired. This feature is particularly useful in multi-step syntheses where different functional groups need protection and deprotection in a controlled manner. The ability to manipulate these groups with precision is essential for achieving high yields and purity in pharmaceutical production.

Computational chemistry has also played a pivotal role in understanding the reactivity and properties of 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4. Molecular modeling studies have provided insights into how structural modifications can influence biological activity, guiding chemists in designing more effective derivatives. These computational approaches complement experimental work by predicting reaction outcomes and optimizing synthetic routes before costly laboratory trials.

In conclusion, 1-(tert-Butyldimethylsilyloxy)-1-ethynyl-cyclopropane-d4 is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropane core with an ethynyl group and a TBS protecting group—make it a valuable intermediate for constructing complex drug molecules. The deuterated version enhances its utility by providing an NMR-friendly label without compromising reactivity. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this will undoubtedly play a crucial role in the development of novel therapeutics targeting various diseases.